![molecular formula C23H25N3O2S B2953544 2-ethyl-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide CAS No. 361172-57-8](/img/structure/B2953544.png)
2-ethyl-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, as suggested by its name. It contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. It also contains a phenoxyphenyl group, which is a phenyl group (a ring of six carbon atoms) attached to an oxygen atom, which is in turn attached to another phenyl group .Scientific Research Applications
Pharmacological Research
This compound, due to its pyrazoline derivative structure, may exhibit a range of pharmacological activities. Pyrazolines are known for their antibacterial , antifungal , antiparasitic , anti-inflammatory , and antidepressant properties . They also show promise in anticonvulsant , antioxidant , and antitumor activities. The compound’s potential to modulate biological pathways could make it a candidate for drug development and therapeutic interventions.
Neurotoxicity Studies
The compound’s influence on acetylcholinesterase (AchE) activity could be significant for neurotoxicity studies . AchE is crucial for nerve pulse transmission, and its inhibition can lead to behavioral changes and movement impairment. Research on this compound could contribute to understanding neurodegenerative diseases and developing treatments.
Oxidative Stress Analysis
In cellular biology, the compound could be used to study oxidative stress and its effects on cellular components . By affecting the levels of malondialdehyde (MDA), a biomarker for oxidative injury, the compound could help in assessing the cellular damage and the efficacy of antioxidants.
Green Chemistry
The synthesis of this compound and its derivatives can be achieved through solvent-free conditions , which is a step towards green chemistry . This approach reduces reaction times, increases yields, and simplifies work-up processes, making it environmentally friendly and economically viable.
Catalysis Research
In the field of catalysis, the compound could be used to explore new catalysts for the synthesis of dihydropyrano[2,3-c]pyrazoles, which have wide applications in medicinal and pharmaceutical chemistry due to their anti-microbial , anti-inflammatory , and anti-cancer properties .
Mechanism of Action
Target of action
The compound is a pyrazoline derivative. Pyrazolines and their derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities . The specific targets of this compound would depend on its exact structure and functional groups.
Mode of action
The mode of action of pyrazoline derivatives can vary greatly depending on their specific structure and the biological target they interact with. For example, some pyrazoline derivatives have been found to inhibit enzymes like acetylcholinesterase, leading to changes in nerve signal transmission .
Biochemical pathways
The biochemical pathways affected by this compound would depend on its specific targets. For instance, if it targets acetylcholinesterase, it could affect cholinergic signaling pathways .
properties
IUPAC Name |
2-ethyl-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2S/c1-3-16(4-2)23(27)24-22-20-14-29-15-21(20)25-26(22)17-10-12-19(13-11-17)28-18-8-6-5-7-9-18/h5-13,16H,3-4,14-15H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKIYJNQVAAFUFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=C2CSCC2=NN1C3=CC=C(C=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethyl-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide |
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